8-Bromo-imidazo[1,2-a]pyridine-2-carboxylic acid hydrazide, 95%

• IUPAC Name: 8-bromoimidazo[1,2-a]pyridine-2-carbohydrazide
• InChI: InChI=1S/C8H7BrN4O/c9-5-2-1-3-13-4-6(8(14)12-10)11-7(5)13/h1-4H,10H2,(H,12,14)
• InChI Key: GXELUPGYXQXVPT-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=C(N=C2C(=C1)Br)C(=O)NN
• Molecular Formula: C8H7BrN4O
• Molecular Weight: 255.07 g/mol

Description

Imidazo[1,2-a]pyridines are a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry. The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives.

Synthesis Analysis

Imidazo[1,2-a]pyridines can be synthesized through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. A simple and efficient protocol enables the synthesis of 3-arylimidazo[1,2-a]pyridines by a catalyst-free cascade process from 2-aminopyridine and 1-bromo-2-phenylacetylene or 1,1-dibromo-2-phenylethene in yields up to 86%.

Chemical Reactions Analysis

Functionalization of imidazo[1,2-a]pyridines can be achieved through radical reactions, including transition metal catalysis, metal-free oxidation, and photocatalysis strategies.

Scientific Research Applications

8-Bromo-imidazo[1,2-a]pyridine-2-carboxylic acid hydrazide, 95% has a number of scientific research applications. It has been used in the synthesis of various heterocyclic compounds and as a starting material for the synthesis of biologically active compounds. It has also been used in the synthesis of new types of fluorescent dyes and as a reagent for the synthesis of indoles, carbazoles, and pyridines. Additionally, it has been used in the synthesis of pyridinium salts, which are used in the synthesis of pharmaceuticals and other compounds.

Mechanism of Action

The mechanism of action of 8-Bromo-imidazo[1,2-a]pyridine-2-carboxylic acid hydrazide, 95% is not yet fully understood. However, it is believed that the bromine atom in the molecule is responsible for its reactivity. The bromine atom acts as a nucleophile and can react with other molecules to form new compounds. Additionally, the hydrazide group can act as a nucleophile and react with other molecules to form new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 8-Bromo-imidazo[1,2-a]pyridine-2-carboxylic acid hydrazide, 95% are not yet fully understood. However, it has been shown to have some effects on cell growth and differentiation. In studies, it has been found to inhibit the growth of some cancer cell lines and induce apoptosis in some cancer cell lines. Additionally, it has been found to inhibit the growth of some bacteria and fungi.

Advantages and Limitations for Lab Experiments

The advantages of using 8-Bromo-imidazo[1,2-a]pyridine-2-carboxylic acid hydrazide, 95% in lab experiments include its low cost and availability, its solubility in water and other polar solvents, and its ability to react with other molecules to form new compounds. The primary limitation of using this compound in lab experiments is its toxicity. It is classified as a hazardous chemical and should be handled with care.

Future Directions

Future research on 8-Bromo-imidazo[1,2-a]pyridine-2-carboxylic acid hydrazide, 95% should focus on further elucidating its mechanism of action, exploring its potential applications in drug discovery, and investigating its effects on different cell types and organisms. Additionally, further research should be conducted to investigate the toxicity of this compound and to develop methods for its safe handling and disposal. Finally, future research should also focus on developing methods for the efficient synthesis of this compound.

Synthesis Methods

8-Bromo-imidazo[1,2-a]pyridine-2-carboxylic acid hydrazide, 95% can be synthesized from 8-bromo-imidazo[1,2-a]pyridine-2-carboxylic acid and hydrazine hydrate in a two-step process. In the first step, 8-bromo-imidazo[1,2-a]pyridine-2-carboxylic acid is reacted with hydrazine hydrate in the presence of a base, such as sodium hydroxide, to form 8-bromo-imidazo[1,2-a]pyridine-2-carboxylic acid hydrazide. In the second step, the hydrazide is purified by recrystallization and can be obtained in 95% purity.

Safety and Hazards

The safety data sheet for a related compound, 8-Bromoimidazo[1,2-a]pyridine, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.